2-(2,4-Difluorophenoxy)-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• IUPAC Name: 2-(2,4-difluorophenoxy)-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H7F5N2O/c1-7-4-10(14(17,18)19)9(6-20)13(21-7)22-12-3-2-8(15)5-11(12)16/h2-5H,1H3
• InChI Key: BNHWTCLEANABPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)OC2=C(C=C(C=C2)F)F)C#N)C(F)(F)F
• Molecular Formula: C14H7F5N2O
• Molecular Weight: 314.21 g/mol

Description

2-(2,4-Difluorophenoxy)-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile, also known as 2,4-DFP-6-MTP, is a synthetic nitrogen-containing heterocyclic compound. It is used in a variety of scientific research applications, including as an inhibitor of cytochrome P450 enzymes, as a substrate for β-glucosidase, and as an agonist of the cannabinoid receptor. It has also been used in laboratory experiments to study the biochemical and physiological effects of various compounds.

Scientific Research Applications

Synthesis and Characterization

The synthesis and structural analysis of pyridine derivatives, including fluorinated and trifluoromethylated analogues, are crucial for developing new materials and pharmaceuticals. For instance, the synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid demonstrates the importance of trifluoromethyl groups in medicinal chemistry and materials science due to their influence on molecular properties (Sukach et al., 2015). Similarly, the characterization of pyrazolo pyridine derivatives reveals their potential in creating heterojunctions and photosensors, indicating the significance of structural analysis in developing electronic and photonic devices (Zedan et al., 2020).

Material Science Applications

The creation of crystalline covalent organic frameworks (COFs) using irreversible reactions highlights the potential for designing new materials with high chemical stability, suitable for various applications ranging from catalysis to gas storage (Zhang et al., 2018). Furthermore, the development of poly(beta-diketonate) rare earth complexes with radical cation salts emphasizes the role of pyridine derivatives in creating materials with unique photoluminescent and magnetic properties, which could be utilized in sensors, data storage, and other advanced technologies (Pointillart et al., 2009).

Catalysis and Electrochemical Applications

The synthesis of rhenium tricarbonyl complexes featuring pyridine-oxazoline ligands and their application in electrocatalytic CO2 reduction demonstrate the utility of pyridine derivatives in addressing environmental challenges and developing renewable energy technologies (Nganga et al., 2017). These examples underscore the versatility of pyridine derivatives, including compounds similar to 2-(2,4-Difluorophenoxy)-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile, in catalyzing reactions critical for sustainable chemistry.